Cas no 1804954-77-5 (Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate)

• Product Name: Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate
• CAS No: 1804954-77-5
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4955557
• Update Time: 2025-05-23

Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate

• Inchi： 1S/C11H10N2O5/c1-2-18-11(15)9-8(6-14)4-3-7(5-12)10(9)13(16)17/h3-4,14H,2,6H2,1H3
• InChI Key： HGFWUYMIQVYOFY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=C(C#N)C=CC=1CO)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 0.8
• Topological Polar Surface Area: 116

Additional information on Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate

Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate (CAS No. 1804954-77-5): A Comprehensive Overview

Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate (CAS No. 1804954-77-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits a range of potential applications in medicinal chemistry and industrial processes. The molecular structure of Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate incorporates several functional groups, including a cyano group, a hydroxymethyl group, and a nitro group, which contribute to its versatile reactivity and utility in synthetic chemistry.

The significance of this compound lies in its role as a key intermediate in the synthesis of various pharmacologically active molecules. Recent advancements in drug discovery have highlighted the importance of intermediates like Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate in developing novel therapeutic agents. The presence of the cyano group provides a site for further functionalization, enabling the creation of more complex scaffolds, while the hydroxymethyl and nitro groups offer opportunities for hydrogen bonding interactions and redox transformations, respectively.

In the context of modern pharmaceutical research, Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate has been explored for its potential in the development of anti-inflammatory and anticancer agents. Studies have demonstrated that derivatives of this compound can modulate key biological pathways involved in inflammation and tumor progression. For instance, modifications to the nitro group can lead to compounds with enhanced bioavailability and reduced toxicity, making them more suitable for clinical applications.

The synthesis of Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of the synthesis but also minimize environmental impact by reducing waste generation.

One of the most intriguing aspects of Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate is its potential in material science applications. The compound's ability to undergo selective functionalization makes it a valuable precursor for designing advanced polymers and coatings with tailored properties. For example, incorporation of this intermediate into polymer matrices can enhance thermal stability and mechanical strength, which are critical for high-performance materials used in aerospace and automotive industries.

The chemical properties of Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate also make it an attractive candidate for use in agrochemical formulations. Researchers have investigated its role as a precursor in the synthesis of herbicides and fungicides that exhibit improved efficacy against resistant plant pathogens. By leveraging the reactivity of the cyano and hydroxymethyl groups, novel agrochemicals can be developed that offer better crop protection while maintaining environmental safety.

In conclusion, Ethyl 3-cyano-6-hydroxymethyl-2-nitrobenzoate (CAS No. 1804954-77-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable building block for synthesizing complex molecules with significant biological activity. As research continues to uncover new uses for this compound, its importance in advancing chemical innovation is likely to grow even further.